Cas no 7210-08-4 (Benzoxazole, 2,2'-methylenebis-)

• Product Name: Benzoxazole, 2,2'-methylenebis-
• CAS No: 7210-08-4
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 544504
• PubChem ID: 640716
• Update Time: 2025-04-19

Benzoxazole, 2,2'-methylenebis- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2,2'-methylenebis-
• 2-(1,3-benzoxazol-2-ylmethyl)-1,3-benzoxazole
• AKOS005216718
• 2,2'-methylenebis-1,3-benzoxazole
• DTXSID00348797
• SCHEMBL1420033
• bis(benzo[d]oxazol-2-yl)methane
• 7210-08-4
• InChI=1/C15H10N2O2/c1-3-7-12-10(5-1)16-14(18-12)9-15-17-11-6-2-4-8-13(11)19-15/h1-8H,9H
• 2,2'-methylenebis(1,3-benzoxazole)
• Oprea1_653658

• Inchi： 1S/C15H10N2O2/c1-3-7-12-10(5-1)16-14(18-12)9-15-17-11-6-2-4-8-13(11)19-15/h1-8H,9H2
• InChI Key： HZCFBULZGPEMOB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CC1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 250.0743
• Monoisotopic Mass: 250.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06